1-(3,5-Dichloropyridin-4-yl)ethanol
Overview
Description
1-(3,5-Dichloropyridin-4-yl)ethanol is a chemical compound with the CAS Number: 1254473-66-9 . It has a molecular weight of 192.04 and a linear formula of C7H7Cl2NO . It is a solid substance that is stored in a dry, sealed environment, preferably in a freezer under -20C .
Synthesis Analysis
The synthesis of this compound involves several steps. For instance, ®-1-(3,5-Dichloropyridin-4-yl)ethanol can be synthesized from ®-1-(3,5-dichloropyridin-4-yl)ethanol using methanesulfonyl chloride in the presence of triethylamine .Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C7H7Cl2NO . This indicates that the molecule consists of 7 carbon atoms, 7 hydrogen atoms, 2 chlorine atoms, 1 nitrogen atom, and 1 oxygen atom.Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 192.04 . The compound is stored in a dry, sealed environment, preferably in a freezer under -20C .Scientific Research Applications
Chemoenzymatic Synthesis
Enantiomerically pure compounds similar to 1-(3,5-Dichloropyridin-4-yl)ethanol have been prepared for use as valuable moieties in beta3-adrenergic receptor agonists. This process involves kinetic resolution and highlights the potential of these compounds in drug development (Perrone et al., 2006).
Polymer Science
2-(Pyridin-2-yl)ethanol has been used as a protecting group for carboxylic acids, demonstrating its utility in polymer chemistry. This finding is significant for the synthesis of polymers with specific functional groups, highlighting the compound's versatility in materials science (Elladiou & Patrickios, 2012).
Magnetic Materials
Research involving dinuclear lanthanide complexes showcases the use of pyridine derivatives in creating materials with slow magnetic relaxation properties, indicating potential applications in data storage or quantum computing (Zhang et al., 2016).
Catalysis for Water Oxidation
Pyridine derivatives have been utilized in the development of ruthenium complexes for water oxidation, a critical reaction for sustainable energy conversion and storage systems (Zong & Thummel, 2005).
Fluorescence Sensing
Compounds bearing the pyridine moiety have been designed as fluorescent sensors for Cu(II), demonstrating the potential of this compound analogs in environmental monitoring and bioimaging (Xu et al., 2005).
Safety and Hazards
The compound is labeled with the signal word “Warning” and is associated with the hazard statements H315-H319-H335 . These statements indicate that the compound may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). The precautionary statements P261-P305+P351+P338 advise avoiding breathing dust/fume/gas/mist/vapors/spray (P261), and if in eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do, then continue rinsing (P305+P351+P338) .
properties
IUPAC Name |
1-(3,5-dichloropyridin-4-yl)ethanol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7Cl2NO/c1-4(11)7-5(8)2-10-3-6(7)9/h2-4,11H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCPDCYCCMCEYQN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=NC=C1Cl)Cl)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7Cl2NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.04 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.